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Compound of Interest

Compound Name: IT-143A

Cat. No.: B10820761

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the dissolution and use of IT-143A
in various in vitro assays. The following protocols and data are based on best practices for
similar compounds and should be adapted to specific experimental needs.

Physicochemical Properties and Storage

A summary of the known quantitative data for IT-143A's analogue, 1T-143-B, is presented
below. This information can be used as a guideline for IT-143A.
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Property Value
Molecular Formula C28H41NO4
Molecular Weight 455.63 g/mol
Appearance Pale yellow oil
Purity >95% by HPLC
B Soluble in ethanol, methanol, DMF, and DMSO.
Solubility ) ) )
Sparingly soluble in aqueous solutions.[1]
Long-Term Storage -20°C[1]
- Stable for at least two years when stored as
Stability

supplied at -20°C.[1]

Experimental Protocols

Safety Precautions: Handle IT-143A with care, using appropriate personal protective
equipment (PPE) such as gloves, a lab coat, and safety glasses.

Protocol for Preparation of IT-143A Stock Solution

This protocol should be performed in a sterile environment, such as a laminar flow hood.
Materials:
» IT-143A solid

e Anhydrous ethanol, methanol, Dimethylformamide (DMF), or Dimethyl sulfoxide (DMSQO)
(cell culture grade)

» Sterile, amber microcentrifuge tubes or vials
Procedure:

¢ Solvent Selection: Choose a suitable organic solvent. DMSO is a common choice for
preparing stock solutions for cell-based assays due to its high solubilizing capacity and
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miscibility with aqueous media.[1]

o Dissolution: Aseptically add the desired volume of the chosen solvent to the vial containing
the IT-143A solid to achieve a high-concentration stock solution (e.g., 1-10 mM).

o Vortexing: To aid dissolution, gently vortex the vial until the solid is completely dissolved.[1]

o Storage of Stock Solution: Aliquot the stock solution into smaller, single-use volumes in
sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles and exposure to
light. Store the stock solution aliquots at -20°C for long-term storage.

Protocol for Preparation of Working Solutions for Cell-
Based Assays

Materials:
e IT-143A stock solution

e Pre-warmed, sterile cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell
line being used

Procedure:

Thawing the Stock Solution: Thaw an aliquot of the IT-143A stock solution at room
temperature.

 Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed cell culture
medium to achieve the desired final concentrations for your experiment.

» Solvent Concentration: It is crucial to ensure that the final concentration of the organic
solvent (e.g., DMSO) in the cell culture medium is non-toxic to the cells, typically below 0.5%
(VIv).

o Application to Cells: Add the freshly prepared working solutions of IT-143A to your cell
cultures.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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